Cas no 2138226-31-8 (1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2138226-31-8
• MF: C₈H₁₂ClFN₂O₂S
• MW: 254.709483146667
• CID: 6399049
• PubChem ID: 165840425
• Update Time: 2025-05-20

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride
• 2138226-31-8
• EN300-728395

• Inchi： 1S/C8H12ClFN2O2S/c1-4-5(2)12-8(15(10,13)14)7(9)6(3)11-12/h5H,4H2,1-3H3
• InChI Key： CEMVCUDGLGSYRH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1S(=O)(=O)F)C(C)CC

Computed Properties

• Exact Mass: 254.0292047g/mol
• Monoisotopic Mass: 254.0292047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride

1-(Butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138226-31-8): An Overview

1-(Butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138226-31-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a chlorinated and methylated pyrazole ring, a sulfonyl fluoride functional group, and a butyl substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The sulfonyl fluoride functional group in 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride is of particular interest due to its reactivity and ability to form covalent bonds with specific amino acid residues in proteins. This property makes it a valuable tool in the design of irreversible inhibitors, which can be crucial for modulating the activity of enzymes and receptors involved in disease processes. Recent studies have explored the use of sulfonyl fluorides as warheads in the development of covalent inhibitors for kinases, proteases, and other therapeutic targets.

The pyrazole ring, another key structural element in 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride, is known for its diverse biological activities. Pyrazoles have been extensively studied for their anti-inflammatory, analgesic, and antipyretic properties, as well as their potential as antifungal and antiviral agents. The presence of the chloro and methyl substituents on the pyrazole ring can further modulate these biological activities by influencing the compound's lipophilicity, solubility, and binding affinity to target proteins.

The butyl substituent on the pyrazole ring adds an additional layer of complexity to the molecule's structure. Butyl groups are known to enhance lipophilicity and can improve the cell membrane permeability of small molecules, making them more suitable for oral administration. This feature is particularly important in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride and its biological targets. Docking studies have shown that this compound can bind to specific pockets within enzymes and receptors with high affinity, suggesting its potential as a lead compound for further optimization. Additionally, structure-activity relationship (SAR) studies have been conducted to explore how modifications to the molecular structure can enhance its potency and selectivity.

In preclinical studies, 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride has demonstrated promising results in inhibiting key enzymes involved in various disease pathways. For example, it has shown activity against kinases implicated in cancer progression, such as EGFR and HER2. Furthermore, its ability to form covalent bonds with target proteins makes it a potential candidate for developing drugs that can overcome resistance mechanisms commonly observed with reversible inhibitors.

The safety profile of 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride is an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at effective concentrations, which is a favorable attribute for drug candidates. However, further investigations are necessary to fully assess its safety profile across different species and dosing regimens.

Despite its promising properties, the development of 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride into a viable therapeutic agent faces several challenges. These include optimizing its pharmacokinetic properties to ensure adequate bioavailability and stability in vivo, as well as addressing potential off-target effects that could lead to adverse reactions. Ongoing research aims to overcome these challenges through rational drug design strategies and advanced formulation techniques.

In conclusion, 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138226-31-8) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents targeting various disease pathways. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.